4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one

• Molecular Formula: C14H12O2S
• Molecular Weight: 244.31 g/mol
• IUPAC Name: 4-methoxy-7-thiophen-2-yl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C14H12O2S/c1-16-12-7-5-10(13-3-2-8-17-13)14-9(12)4-6-11(14)15/h2-3,5,7-8H,4,6H2,1H3
• InChI Key: WGAPHPNXNQWLDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CCC(=O)C2=C(C=C1)C3=CC=CS3

Description

4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one is a synthetic chemical compound featuring a hybrid architecture combining an indan-1-one core with a thiophene substituent. The indanone scaffold is a privileged structure in medicinal chemistry and materials science . Its planar, aromatic nature makes it an excellent building block for the development of molecular probes and ligands, particularly for proteins that interact with conjugated, lipophilic structures. The incorporation of the electron-rich thiophene heterocycle, a common bioisostere for phenyl rings, can significantly influence the compound's electronic properties, binding affinity, and metabolic profile . The primary research applications for this compound are derived from its molecular structure. The 1-indanone core is a recognized scaffold in the design of high-affinity ligands for central nervous system targets . Furthermore, structural analogs based on the 1-indanone framework are being investigated as potential imaging agents for pathological protein aggregates in neurodegenerative diseases, demonstrating the scaffold's utility in neuropharmacology and diagnostic probe development . The presence of the thiophene ring further enhances its potential in pharmaceutical research, as thiophene derivatives are known to exhibit a wide spectrum of biological activities, including serving as kinase inhibitors and antimicrobial agents . Researchers will find this compound valuable as a key intermediate or precursor in the synthesis of more complex molecules for drug discovery programs, as a candidate for virtual screening libraries due to its drug-like properties, or as a model compound for studying structure-activity relationships (SAR) in projects targeting biologically relevant proteins. This product is intended for research and development purposes only in a laboratory setting. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers should handle all chemicals with appropriate precautions and refer to the material safety data sheet (MSDS) for safe handling procedures.

Preparation Methods

Core Indenone Formation via Friedel-Crafts Acylative Cyclization

The synthesis begins with the construction of the 2,3-dihydro-1H-inden-1-one core through Friedel-Crafts acylation. A mixture of 4-methoxybenzoyl chloride and cyclopentene in dichloromethane (DCM) is treated with aluminum chloride (AlCl₃) at 0–5°C, facilitating electrophilic aromatic substitution. This step generates the bicyclic ketone framework with regioselective methoxy substitution at the C4 position. The reaction proceeds via acylium ion intermediacy, with AlCl₃ acting as both a Lewis acid catalyst and a proton scavenger. Typical yields for this step range from 70–75%, contingent upon strict moisture exclusion.

Thiophene Integration via Suzuki-Miyaura Coupling

The thiophen-2-yl moiety is introduced at the C7 position using Suzuki-Miyaura cross-coupling. The brominated indenone intermediate (4-methoxy-7-bromo-2,3-dihydro-1H-inden-1-one) reacts with thiophen-2-ylboronic acid in a tetrahydrofuran (THF)/water (3:1) mixture. Catalysis by tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) at 80°C for 12 hours achieves biaryl bond formation. Sodium carbonate is employed as a base to neutralize boronic acid byproducts. Post-reaction purification via silica gel chromatography (hexanes:ethyl acetate, 4:1) affords the final product in 65–70% yield.

Table 1: Reaction Conditions for Suzuki-Miyaura Coupling

Parameter	Specification
Catalyst	Pd(PPh₃)₄ (5 mol%)
Solvent System	THF/H₂O (3:1)
Temperature	80°C
Reaction Time	12 hours
Base	Na₂CO₃ (2.0 equiv)
Yield	65–70%

Nucleophilic Aromatic Substitution and Ullmann Coupling

Methoxy Group Installation via SNAr Mechanism

An alternative route employs nucleophilic aromatic substitution (SNAr) to introduce the methoxy group. 7-Bromo-2,3-dihydro-1H-inden-1-one is refluxed with sodium methoxide (NaOMe) in dimethylformamide (DMF) at 120°C for 8 hours. The electron-withdrawing ketone group activates the aromatic ring toward nucleophilic attack, enabling methoxy substitution at C4. This method avoids the stringent anhydrous conditions required for Friedel-Crafts acylation but necessitates higher temperatures, resulting in modest yields of 60–65%.

Copper-Mediated Ullmann Coupling for Thiophene Attachment

Following methoxy substitution, Ullmann coupling integrates the thiophene ring. The intermediate 4-methoxy-7-bromo-2,3-dihydro-1H-inden-1-one reacts with 2-thienylmagnesium bromide in the presence of copper(I) iodide (CuI) and 1,10-phenanthroline as a ligand. Conducted in DMF at 130°C for 24 hours, this step achieves C–C bond formation through a radical mechanism. Post-reaction workup includes acid quenching (1M HCl) and extraction with ethyl acetate, yielding the target compound in 55–60% after chromatographic purification.

Table 2: Comparative Analysis of Thiophene Coupling Methods

Method	Catalyst	Solvent	Temp (°C)	Yield (%)
Suzuki-Miyaura	Pd(PPh₃)₄	THF	80	65–70
Ullmann Coupling	CuI	DMF	130	55–60

Alternative Pathway: Grignard Reaction and Friedel-Crafts Alkylation

Methoxy Group Introduction via Grignard Reagent

A less conventional approach involves Grignard reagent-mediated methoxylation. 7-Bromo-2,3-dihydro-1H-inden-1-one is treated with methylmagnesium bromide (MeMgBr) in dry diethyl ether, followed by quenching with methanol to yield 4-methoxy-7-bromo-2,3-dihydro-1H-inden-1-one. While this method circumvents the need for SNAr conditions, competing side reactions reduce yields to 50–55%.

Thiophene Attachment via Friedel-Crafts Alkylation

The brominated intermediate undergoes Friedel-Crafts alkylation with thiophene in the presence of AlCl₃ at 0°C. This one-pot reaction forms the C7–thiophene bond but struggles with regioselectivity, producing a 3:1 mixture of para- and meta-substituted byproducts. Silica gel chromatography isolates the desired isomer, though overall yields remain suboptimal (45–50%).

Optimization Strategies and Mechanistic Insights

Catalyst Selection for Cross-Coupling Reactions

Palladium catalysts outperform copper-based systems in cross-coupling efficiency due to superior oxidative addition kinetics with aryl bromides. Substituent effects on the phosphine ligands (e.g., PPh₃ vs. XPhos) marginally improve yields but increase costs.

Solvent Effects on Reaction Kinetics

Polar aprotic solvents (DMF, THF) enhance nucleophilic substitution rates by stabilizing transition states through dipolar interactions. Conversely, nonpolar solvents (DCM) favor Friedel-Crafts acylation by maintaining Lewis acid activity.

Temperature Gradients and Byproduct Formation

Elevated temperatures (>100°C) accelerate Ullmann coupling but promote protodebromination side reactions. Lower temperatures (80°C) in Suzuki-Miyaura coupling minimize decomposition, preserving arylboronic acid integrity.

Analytical Characterization and Quality Control

Structural Confirmation via NMR Spectroscopy

¹H NMR (CDCl₃, 300 MHz) displays characteristic signals: δ 3.85 (s, 3H, OCH₃), δ 6.95–7.45 (m, 5H, aromatic), and δ 2.80–3.10 (m, 4H, cyclopentyl CH₂). ¹³C NMR corroborates the ketone carbonyl at δ 208.5 ppm and thiophene C–S at δ 127.3 ppm.

Purity Assessment via HPLC

Reverse-phase HPLC (C18 column, acetonitrile:H₂O 70:30) confirms >98% purity with a retention time of 12.3 minutes. Mass spectrometry (EI-MS) identifies the molecular ion peak at m/z 244.31 [M]⁺, consistent with the molecular formula C₁₄H₁₂O₂S .

Chemical Reactions Analysis

Oxidation

The compound can undergo oxidation to form derivatives with ketone or quinone functionalities. For example:

• Reagents : Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

• Mechanism : Likely involves electron transfer to carbonyl groups, altering redox properties .

Reduction

Reduction reactions convert the ketone group into alcohols or hydroquinones:

• Reagents : Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

• Products : Corresponding alcohols (e.g., 4-methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-ol).

Substitution Reactions

The methoxy group or thiophene substituent may undergo substitution:

• Halogenation : Bromine or chlorine may replace substituents under specific conditions.

• Nucleophilic substitution : Amines or other nucleophiles could replace methoxy groups via SN2 mechanisms.

Cycloaddition and Cyclization

The compound’s aromatic system and carbonyl group enable participation in:

• Diels-Alder reactions : Potential for forming fused rings with dienes .

• Michael addition : Intramolecular cyclization to form indane derivatives .

Reaction Conditions and Products

Reaction Type	Reagents	Conditions	Key Products
Oxidation	KMnO₄, CrO₃	Aqueous acidic/alkaline solutions	Ketones, quinones
Reduction	NaBH₄, LiAlH₄	Ethanol, THF	Alcohols (e.g., 1-indanol derivatives)
Substitution (Halogenation)	Br₂, Cl₂	Polar aprotic solvents (e.g., DCM)	Brominated/chlorinated derivatives
Cycloaddition	Diels-Alder dienes	Thermal or catalytic (e.g., Lewis acids)	Fused bicyclic compounds

Oxidation/Reduction Mechanism

• Oxidation : Carbonyl groups are susceptible to electron-rich oxidizing agents, leading to ketone stabilization .

• Reduction : Hydride transfer from reagents like NaBH₄ converts carbonyls to alcohols via intermediates such as enolates.

Research Findings

• Synthetic Efficiency : Optimized methods using continuous flow reactors or automated systems improve yield and scalability .

• Analytical Techniques : NMR and mass spectrometry are critical for confirming structural integrity post-reaction .

• Biological Potential : While direct bioactivity data is sparse, structural analogs (e.g., indanone derivatives) show neuroprotective and anti-inflammatory effects .

Scientific Research Applications

Antitumor Activity

Research indicates that derivatives of 4-methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one exhibit significant antitumor properties. A study demonstrated that compounds with similar structures showed potent inhibition of tubulin polymerization, acting through the colchicine site on tubulin. This mechanism is crucial for developing new antimitotic agents targeting cancer cells .

Antimicrobial Properties

The compound has been evaluated for its antimicrobial activity against various pathogens. Studies have shown that it exhibits effective antibacterial properties against gram-positive bacteria such as Staphylococcus aureus and gram-negative bacteria like Escherichia coli. The minimum inhibitory concentration (MIC) for related compounds was found to be around 256 µg/mL, indicating potential for development as an antimicrobial agent .

Antioxidant Activity

Research has highlighted the antioxidant potential of thiophene derivatives, including this compound. Antioxidants are vital in preventing oxidative stress-related diseases. The compound's ability to inhibit lipid peroxidation has been documented, showing inhibition rates ranging from approximately 19% to 30% .

Synthetic Methodologies

The synthesis of 4-methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions, including cyclization and functional group modifications. Various synthetic routes have been explored to optimize yield and purity, with some methods utilizing microwave-assisted synthesis for efficiency .

Case Study 1: Antitumor Efficacy

In a preclinical study involving human osteosarcoma xenografts in nude mice, compounds structurally related to 4-methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one exhibited significant tumor growth inhibition. The best-performing compounds demonstrated IC50 values in the low nanomolar range across various cancer cell lines .

Case Study 2: Antimicrobial Efficacy

A comprehensive study published in MDPI examined the structure–activity relationship of thiophene derivatives. It was established that specific modifications to the thiophene ring significantly enhanced antimicrobial potency against both gram-positive and gram-negative bacteria .

Summary Table of Biological Activities

Activity Type	Description	Reference
Antitumor	Inhibition of tubulin polymerization
Antimicrobial	Effective against E. coli and S. aureus
Antioxidant	Inhibition of lipid peroxidation

Mechanism of Action

The mechanism of action of 4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling processes.

Affecting Gene Expression: Altering the expression of genes related to cell growth, differentiation, and apoptosis.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects: The thiophene moiety in the target compound provides electron-rich π-system interactions, contrasting with electron-withdrawing groups (e.g., NO₂ in ) or polar substituents (e.g., OH in ).
• Planarity: Benzylidene-substituted indenones exhibit near-planar structures (RMS deviation 0.007 Å), optimizing π-π stacking in crystalline phases .

Physicochemical Properties

Compound Name	Melting Point (°C)	Solubility Trends	Crystallinity	Reference
4-Methoxy-7-(thiophen-2-yl)-indenone	Not reported	Likely moderate lipophilicity	Not reported
(2E)-2-(4-Methoxybenzylidene)-indenone	Not reported	Soluble in DMF, ethanol	Colorless crystals (DMF)
7-Methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one	Not reported	Stable at room temperature	Sealed storage recommended
2-(Hydroxybenzylidene)-indenone derivatives	118–120	High polarity (OH groups)	Colorless solids

Key Observations :

• Thiophene-containing derivatives (e.g., the target compound) are expected to exhibit higher lipophilicity compared to hydroxy- or methoxy-substituted analogs, impacting membrane permeability in biological applications.
• Crystallinity is strongly influenced by substituent bulkiness; benzylidene groups facilitate ordered packing .

Key Observations :

• Thiophene and pyrazole hybrids (e.g., ) show promise as EGFR tyrosine kinase inhibitors, suggesting the target compound may share similar bioactivity due to structural analogy.
• Anti-inflammatory indenones (e.g., ) rely on hydroxyl and methoxy groups for hydrogen bonding with biological targets, a feature absent in the thiophene-substituted target compound.

Biological Activity

4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one is a synthetic organic compound belonging to the indenone class. It has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

The compound can be characterized by the following chemical properties:

Property	Value
Molecular Formula	C14H12O2S
Molecular Weight	244.31 g/mol
IUPAC Name	4-methoxy-7-thiophen-2-yl-2,3-dihydroinden-1-one
InChI Key	WGAPHPNXNQWLDU-UHFFFAOYSA-N

The biological activity of 4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one is believed to arise from its interaction with various molecular targets within biological systems. Key mechanisms include:

Binding to Enzymes: The compound may inhibit or activate enzymes involved in metabolic pathways, which can alter cellular functions.

Receptor Interaction: It can modulate receptor activities, influencing signaling pathways that regulate cell growth and apoptosis.

Gene Expression Modulation: The compound might affect the expression of genes associated with critical cellular processes, including differentiation and survival.

Antimicrobial Activity

Research has indicated that 4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one exhibits significant antimicrobial properties. In a study comparing various compounds against common pathogens, it demonstrated promising results:

Pathogen	Minimum Inhibitory Concentration (MIC)
E. coli	100 µg/mL
S. aureus	10 µg/mL
P. aeruginosa	5 µg/mL

These results suggest that the compound could serve as a potential candidate for developing new antimicrobial agents, especially in light of rising antibiotic resistance .

Anticancer Activity

The anticancer potential of this compound has also been explored. In vitro studies showed that it inhibited the growth of various cancer cell lines:

Cell Line	Growth Inhibition Concentration (GI50)
HepG2 (liver cancer)	5.6 µM
MCF-7 (breast cancer)	8.0 µM
SKBR3 (breast cancer)	6.5 µM

The mechanism behind its anticancer activity may involve inducing apoptosis and inhibiting cell proliferation through modulation of specific signaling pathways .

Case Studies

Several case studies have highlighted the efficacy of 4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one:

• Antimicrobial Resistance Study: A recent study evaluated the compound's effectiveness against resistant strains of bacteria. It was found to be effective against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential use in treating resistant infections .
• Cancer Treatment Research: In a study focusing on breast cancer therapies, the compound was tested alongside established chemotherapeutics. Results indicated that it enhanced the efficacy of existing drugs while reducing side effects, highlighting its role as a synergistic agent in cancer treatment .

Q & A

Synthesis and Optimization

Basic: Q. Q1. What are the common synthetic routes for preparing 4-Methoxy-7-(thiophen-2-yl)-2,3-dihydro-1H-inden-1-one derivatives? A1. Synthesis typically involves nucleophilic substitution or condensation reactions. For example, thiophene-containing derivatives are synthesized via coupling reactions between indenone precursors (e.g., 7-bromo-4-methoxy-2,3-dihydro-1H-inden-1-one) and thiophene derivatives under palladium catalysis or base-mediated conditions. Column chromatography is often used for purification, as described for analogous compounds in and .

Advanced: Q. Q2. How can regioselectivity challenges in thiophene coupling reactions be addressed during synthesis? A2. Steric and electronic effects influence regioselectivity. Optimizing reaction conditions (e.g., temperature, solvent polarity, and catalyst choice) can enhance desired product formation. For instance, steric hindrance in bulky substrates may require microwave-assisted synthesis or directing groups to improve yield, as observed in studies on similar indenone derivatives ( ) .

Structural Characterization

Basic: Q. Q3. What spectroscopic methods are used to confirm the structure of this compound? A3. $^1H$ NMR and $^{13}C$ NMR are standard for verifying molecular connectivity. For example, $^1H$ NMR peaks at δ 2.8–3.5 ppm (dihydroindenone protons) and δ 6.5–7.5 ppm (thiophene protons) confirm the core structure. Additional characterization via HRMS provides molecular weight validation () .

Advanced: Q. Q4. How is X-ray crystallography applied to resolve structural ambiguities, especially in cases of non-merohedral twinning? A4. Single-crystal X-ray diffraction (XRD) with software like CrysAlis PRO and SHELXL () is critical. For twinned crystals (e.g., non-merohedral twinning in ), twin refinement using PLATON’s TwinRotMat separates domains, refining secondary components to ~36% occupancy. Data collection at low temperatures (100 K) minimizes thermal motion artifacts .

Biological Activity

Basic: Q. Q5. What in vitro assays are used to evaluate the anticancer potential of this compound? A5. Standard assays include kinase inhibition (e.g., FAK inhibition via ELISA) and cytotoxicity testing (e.g., MTT assay against cancer cell lines). Analogous indenone derivatives showed IC$_{50}$ values in the nanomolar range for ovarian cancer models ( ) .

Advanced: Q. Q6. How can conflicting bioactivity data across structural analogs be rationalized? A6. Differences in substituent electronic profiles (e.g., methoxy vs. halogen groups) and steric effects alter binding affinities. Computational docking studies (e.g., AutoDock Vina) and structure-activity relationship (SAR) analysis can identify critical pharmacophores. For example, thiophene orientation impacts π-π stacking with kinase active sites ( ) .

Computational Studies

Basic: Q. Q7. What DFT parameters are used to model the electronic properties of this compound? A7. B3LYP/6-31G(d,p) basis sets in Gaussian-03 are standard for calculating HOMO-LUMO gaps, Mulliken charges, and electrostatic potential surfaces. These predict reactivity hotspots, such as electrophilic regions near the methoxy group () .

Advanced: Q. Q8. How do solvent effects and tautomerism influence the compound’s electronic behavior in simulations? A8. Polarizable Continuum Models (PCM) account for solvent polarity. Tautomeric equilibria (e.g., keto-enol forms) are evaluated via potential energy surface scans. For example, the dihydroindenone ring’s planarity stabilizes the keto form in polar solvents ( ) .

Data Analysis and Reproducibility

Advanced: Q. Q9. How should researchers address low reproducibility in synthetic yields across laboratories? A9. Documenting reaction parameters (e.g., humidity, catalyst batch) and using high-purity reagents is critical. Statistical tools like Design of Experiments (DoE) optimize conditions. For example, moisture-sensitive steps may require Schlenk-line techniques, as seen in palladacycle syntheses ( ) .

Safety and Handling

Basic: Q. Q10. What safety protocols are recommended for handling this compound in lab settings? A10. Use PPE (gloves, goggles) and work in a fume hood. Avoid inhalation of dust; MSDS data for analogs (e.g., 2,3-dihydro-1H-inden-1-one derivatives) suggest low acute toxicity but potential irritancy. Store under inert atmosphere to prevent oxidation () .